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Cat. No.: B15619846 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a comprehensive guide for the in vivo evaluation of KHKI-
01128, a potent NUAK2 inhibitor. The protocols outlined below are intended to assist in the

design and execution of experiments to assess the pharmacokinetics, pharmacodynamics, and

efficacy of this compound in preclinical animal models.

Introduction
KHKI-01128 is a small molecule inhibitor of NUAK family kinase 2 (NUAK2), a promising target

in cancer therapy due to its role in cell survival, proliferation, and invasion[1]. It has

demonstrated potent anticancer activity in vitro against SW480 colorectal cancer cells, with a

half-maximal inhibitory concentration (IC50) of 0.024 µM for NUAK2[2][3]. KHKI-01128 has

been shown to suppress cell proliferation and induce apoptosis[1]. Mechanistically, it acts by

inhibiting the Hippo-YAP signaling pathway, leading to the downregulation of YAP target

genes[1][3]. While it is a potent NUAK2 inhibitor, it also shows inhibitory activity against

NUAK1[4]. The following protocols are designed to facilitate the translation of these in vitro

findings into in vivo settings.

Quantitative Data Summary
The following tables summarize the key in vitro data for KHKI-01128, which will inform the

design of in vivo experiments.
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Parameter Value Cell Line Reference

NUAK2 IC50 0.024 ± 0.015 µM - [1]

Cell Proliferation IC50 1.26 ± 0.17 µM SW480 [1]

Table 1: In Vitro Potency of KHKI-01128. This table provides a quick reference for the in vitro

inhibitory concentrations of KHKI-01128 against its target and in a cancer cell line.

Signaling Pathway
The diagram below illustrates the proposed signaling pathway affected by KHKI-01128.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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